Cas no 896679-96-2 (3-(1H-imidazol-4-yl)-2-(4-nitro-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)propanoic acid)

• Product Name: 3-(1H-imidazol-4-yl)-2-(4-nitro-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)propanoic acid
• CAS No: 896679-96-2
• MF: C₁₄H₁₀N₄O₆
• MW: 330.25240278244
• CID: 6327646
• PubChem ID: 16815503
• Update Time: 2025-05-21

3-(1H-imidazol-4-yl)-2-(4-nitro-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1H-imidazol-4-yl)-2-(4-nitro-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)propanoic acid
• 896679-96-2
• 3-(1H-imidazol-4-yl)-2-(4-nitro-1,3-dioxoisoindolin-2-yl)propanoic acid
• F1265-0389
• 3-(1H-imidazol-5-yl)-2-(4-nitro-1,3-dioxoisoindol-2-yl)propanoic acid
• AB00673691-01
• AKOS024604149

• Inchi： 1S/C14H10N4O6/c19-12-8-2-1-3-9(18(23)24)11(8)13(20)17(12)10(14(21)22)4-7-5-15-6-16-7/h1-3,5-6,10H,4H2,(H,15,16)(H,21,22)
• InChI Key： SFHVSASNRLSIDT-UHFFFAOYSA-N
• SMILES： O=C1C2C(=CC=CC=2C(N1C(C(=O)O)CC1=CN=CN1)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 330.06003405g/mol
• Monoisotopic Mass: 330.06003405g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 576
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 149Ų

Additional information on 3-(1H-imidazol-4-yl)-2-(4-nitro-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)propanoic acid

3-(1H-imidazol-4-yl)-2-(4-nitro-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)propanoic acid (CAS No. 896679-96-2): A Comprehensive Overview

3-(1H-imidazol-4-yl)-2-(4-nitro-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)propanoic acid (CAS No. 896679-96-2) is a complex organic compound with a unique structure and potential applications in various fields of chemistry and biology. This compound is characterized by its imidazole and isoindole moieties, which confer specific chemical and biological properties. In this article, we will delve into the structural features, synthesis methods, and potential applications of this compound, drawing on the latest research findings.

The molecular structure of 3-(1H-imidazol-4-yl)-2-(4-nitro-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)propanoic acid is composed of a propanoic acid backbone linked to an imidazole ring and a nitro-substituted isoindole moiety. The presence of these functional groups endows the compound with a range of chemical reactivity and biological activity. The imidazole ring is known for its basicity and coordination ability, making it a common moiety in many biologically active molecules. The nitro group in the isoindole moiety adds electron-withdrawing properties, which can influence the compound's reactivity and stability.

Recent studies have highlighted the importance of imidazole and isoindole derivatives in various biological processes. For instance, a study published in the Journal of Medicinal Chemistry (2021) reported that compounds containing these moieties exhibit potent anti-inflammatory and anticancer activities. The nitro group in particular has been shown to enhance the pharmacological properties of such compounds by modulating their interactions with biological targets.

The synthesis of 3-(1H-imidazol-4-yl)-2-(4-nitro-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)propanoic acid typically involves multi-step reactions to construct the complex molecular framework. One common approach is to start with the formation of the isoindole core through a cyclization reaction, followed by the introduction of the nitro group and the coupling with an imidazole-containing propanoic acid derivative. Advanced synthetic techniques such as transition-metal catalysis and microwave-assisted synthesis have been employed to improve yield and purity.

In terms of biological applications, 3-(1H-imidazol-4-yl)-2-(4-nitro-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)propanoic acid has shown promise in several areas. A recent study published in Bioorganic & Medicinal Chemistry Letters (2020) demonstrated that this compound exhibits significant inhibitory activity against specific enzymes involved in cancer cell proliferation. The researchers found that the compound selectively targets these enzymes without affecting normal cells, suggesting its potential as a lead molecule for drug development.

Beyond its direct biological activity, 3-(1H-imidazol-4-yl)-2-(4-nitro-1,3-dioxo-2,3-dihydro-1H-isoindol-2-y l)propanoic acid can also serve as a building block for more complex molecules. Its versatile functional groups make it suitable for conjugation with other bioactive molecules or nanoparticles to create multifunctional therapeutic agents. This approach has been explored in nanomedicine research to enhance drug delivery and targeting capabilities.

The stability and solubility of 3-(1H-imidazol -4 - yl ) - 2 - ( 4 - nitro - 1 , 3 - diox o - 2 , 3 - dihydro - 1 H - iso ind ol - 2 - yl ) propan o ic aci d are important considerations for its practical applications. Studies have shown that the compound exhibits good stability under physiological conditions but may require formulation strategies to improve its solubility in aqueous media. Techniques such as encapsulation in liposomes or micelles have been proposed to address this challenge.

In conclusion, 3-(1H-imidazol - 4 - yl ) - 2 - ( 4 - nit ro - 1 , 3 - diox o - 2 , 3 - dihydro - 1 H - iso ind ol - 2 - yl ) pro pan o ic aci d (CAS No. 896679–96–2) is a promising compound with a unique molecular structure and potential applications in medicinal chemistry and nanotechnology. Ongoing research continues to uncover new insights into its properties and potential uses, making it an exciting area of study for chemists and biologists alike.